Cas no 2228620-55-9 (N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine)

• Product Name: N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine
• CAS No: 2228620-55-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5996118
• PubChem ID: 165704122
• Update Time: 2025-08-02

N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine
• EN300-1797944
• 2228620-55-9
• N-methyl-N-[(2-methyl-6-nitrophenyl)methyl]hydroxylamine

• Inchi： 1S/C9H12N2O3/c1-7-4-3-5-9(11(13)14)8(7)6-10(2)12/h3-5,12H,6H2,1-2H3
• InChI Key： OGVQOGZGSAENKQ-UHFFFAOYSA-N
• SMILES： ON(C)CC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.3Ų

Additional information on N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine

N-Methyl-N-(2-Methyl-6-Nitrophenyl)Methylhydroxylamine: A Comprehensive Overview

N-Methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine, also known by its CAS number 2228620-55-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of methylhydroxylamine, with a substituted phenyl group that introduces unique chemical properties. The N-methyl and 6-nitrophenyl substituents play a crucial role in its reactivity and potential applications.

The structure of this compound consists of a central hydroxylamine group (-NHOH), which is attached to two methyl groups and a nitro-substituted phenyl ring. The methylhydroxylamine core is a versatile building block in organic synthesis, often used as a reducing agent or as a precursor for various nitrogen-containing compounds. The addition of the 2-methyl-6-nitrophenyl group enhances the compound's stability and selectivity in certain reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the use of N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the preparation of heterocyclic compounds, which are of great importance in drug discovery. The nitrophenyl group provides an electron-withdrawing effect, which can influence the electronic properties of the molecule and facilitate specific reaction pathways.

In terms of synthesis, N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine can be prepared through various methods, including nucleophilic substitution and reductive amination. One common approach involves the reaction of 2-methyl-6-nitroaniline with formaldehyde in the presence of an acid catalyst. This method ensures high yields and good purity, making it suitable for large-scale production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an applications perspective, N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of antibiotics and antiviral agents. Additionally, it has been employed in the development of agrochemicals, where its ability to modulate plant growth hormones has proven beneficial.

Recent advancements in green chemistry have also highlighted the potential for this compound to be synthesized using environmentally friendly methods. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and minimize waste generation. Such approaches align with current trends toward sustainable chemical practices.

In conclusion, N-methyl-N-(2-methyl-6-nitrophenyl)methylhydroxylamine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new potential uses for this compound, its significance in the chemical community is likely to grow further.